Cas no 2172396-43-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid)
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid
- 2172396-43-7
- 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid
- EN300-1525960
-
- Inchi: 1S/C27H32N2O5/c1-16(26(31)32)17(2)28-25(30)14-18-8-7-13-24(18)29-27(33)34-15-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,16-18,23-24H,7-8,13-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: QDYYHXSPPLNVDP-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(NC(C)C(C(=O)O)C)=O)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1525960-0.05g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1525960-0.1g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1525960-0.25g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1525960-0.5g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1525960-1.0g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1525960-2.5g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1525960-5.0g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1525960-10.0g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1525960-50mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1525960-100mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methylbutanoic acid |
2172396-43-7 | 100mg |
$2963.0 | 2023-09-26 |
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid
Research Brief on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid (CAS: 2172396-43-7)
In recent years, the compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid (CAS: 2172396-43-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug discovery and peptide synthesis. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylacetamido moiety makes it a valuable intermediate in the synthesis of complex bioactive molecules.
Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity through novel synthetic routes, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These advancements have significantly reduced the time and cost associated with the production of this compound, making it more accessible for large-scale applications.
In addition to its synthetic utility, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.
The stability and solubility of this compound under physiological conditions have also been a subject of recent investigations. Researchers have employed various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize its degradation products and optimize formulation strategies. These studies are critical for ensuring the compound's suitability in drug development pipelines.
Looking ahead, the continued exploration of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid is expected to yield valuable insights into its applications in medicinal chemistry. Collaborative efforts between academia and industry will be essential to translate these findings into practical solutions for unmet medical needs. This research brief underscores the importance of this compound in advancing the frontiers of chemical biology and pharmaceutical sciences.
2172396-43-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)